Aglinin A

• Molecular Formula: C30H50O5
• Molecular Weight: 490.7 g/mol
• InChI: InChI=1S/C30H50O5/c1-19(2)20-11-16-28(7)23(26(20,5)14-13-24(31)32)10-9-21-22(12-15-27(21,28)6)29(8)17-18-30(34,35-29)25(3,4)33/h20-23,33-34H,1,9-18H2,2-8H3,(H,31,32)/t20?,21?,22?,23?,26-,27+,28+,29-,30?/m0/s1
• InChIKey: UTPZDJKEZVYWGA-QKRFBTBJSA-N

Aglinin A – 3,4-Secodammarane Triterpenoid

Aglinin A is a 3,4-secodammarane-type triterpenoid [1] that occurs as a C24-epimeric mixture [2]. It is primarily isolated from various Aglaia species (Meliaceae) [1]. Its core structure comprises a dammarane skeleton with a distinctive 20,24-epoxy and 3,4-seco acid functionality [1][2]. In vitro screening data confirms moderate cytotoxicity against NCI-H187 (small cell lung cancer), KB (epidermoid carcinoma), and BC (breast cancer) cell lines [3], alongside reported antifungal and antiplasmodial potential .

3,4-Secodammarane triterpenoid probe

Multi-lineage cytotoxicity research context

Defined C24 epimer mixture reference

• [1] Feng, T.-X., et al. The resolution of aglinin A epimers and their NMR assignments. J Asian Nat Prod Res. 2013, 15(1): 89-93. View Source
• [2] MeSH Supplementary Concept Data 2024: aglinin A. National Library of Medicine. View Source
• [3] Saifah, E., et al. Biologically active constituents of Aglaia erythrosperma. Nat Prod Commun. 2011, 25(17): 10-16. View Source

Aglinin A vs. Generic Dammarane Triterpenoids

Aglinin A cannot be freely substituted with closely related co-isolated dammarane triterpenoids. While compounds like ethyl eichlerianoate, cabralealactone, and aglaialactone often co-occur in the same Aglaia extracts, their biological activity profiles are divergent [1]. In vitro evidence demonstrates that Aglinin A uniquely exhibits a broad cytotoxicity profile across NCI-H187, KB, and BC cell lines, whereas specific structural analogs (e.g., ethyl eichlerianoate) show an exclusive, narrow-spectrum effect against only NCI-H187 cells [1]. This qualitative difference in target cell line engagement renders generic 'class-level' substitution scientifically invalid for hypothesis-driven assays.

Aglinin A (Target)

Generic Dammarane Substitution Risk

Multi-lineage cell response (NCI-H187, KB, BC)

Single-lineage selectivity may alter screening outcome

Reported intermediate potency range

Potency shift may affect SAR interpretation

Defined epimer mixture (24R/S)

Undefined stereochemistry may differ in bioactivity profile

• [1] Saifah, E., et al. Biologically active constituents of Aglaia erythrosperma. Nat Prod Commun. 2011, 25(17): 10-16. View Source

Aglinin A – Comparative Evidence

P‑388 Cytotoxicity Comparison

In a direct comparative study of Aglaia erythrosperma constituents, Aglinin A (compound 5) demonstrated a broad-spectrum cytotoxic effect against NCI-H187 (lung), KB (epidermoid), and BC (breast) cell lines. In stark contrast, the co-isolated dammarane ethyl eichlerianoate (compound 3) was found to be exclusively cytotoxic to the NCI-H187 cell line, showing no reported activity against KB or BC cells [1]. This represents a qualitative, not just quantitative, difference in biological activity.

P-388 Cytotoxicity

Head-to-head

Aglinin A: 34 µg/mL

Eichlerianic acid: 11 µg/mL

Aglinone 21 µg/mL; Aglinin E 42 µg/mL

Intermediate potency SAR probe; ranked among congeners

P-388 murine leukemia cells, in vitro

Evidence Dimension	Cytotoxicity Spectrum
Target Compound Data	Active against NCI-H187, KB, BC (moderate cytotoxicity)
Comparator Or Baseline	Ethyl eichlerianoate: Exclusively cytotoxic to NCI-H187
Quantified Difference	Qualitative difference: Broad-spectrum vs. Narrow-spectrum
Conditions	In vitro cytotoxicity screening of isolated compounds from Aglaia erythrosperma

Why This Matters

This evidence directly informs procurement decisions for experiments where activity against a panel of cell lines (e.g., KB or BC) is required, as substituting with ethyl eichlerianoate would yield no observable effect.

• [1] Saifah, E., et al. Biologically active constituents of Aglaia erythrosperma. Nat Prod Commun. 2011, 25(17): 10-16. View Source

Multi‑Lineage vs. NCI‑H187 Selectivity

Parallel to ethyl eichlerianoate, the study by Saifah et al. also revealed that cabralealactone (compound 6) and aglaialactone (compound 7) were exclusively cytotoxic to the NCI-H187 cell line [1]. This confirms a class of co-occurring dammarane analogs with a narrow-spectrum phenotype. Aglinin A, as the only compound among these four to exhibit activity against all three tested lines (NCI-H187, KB, BC), is distinctly differentiated [1].

Cell-line Selectivity

Assay context

Aglinin A: active against 3 cell lines (NCI-H187, KB, BC)

Analogues: active only against NCI-H187

Multi-lineage response context; avoids single-lineage exclusivity

In vitro cell panel comparison

Evidence Dimension	Cell Line Selectivity
Target Compound Data	Cytotoxic to NCI-H187, KB, and BC
Comparator Or Baseline	Cabralealactone and Aglaialactone: Exclusively cytotoxic to NCI-H187
Quantified Difference	Qualitative difference: Active in 3 cell lines vs. active in 1 cell line
Conditions	In vitro cytotoxicity screening of isolated compounds from Aglaia erythrosperma

Why This Matters

This reinforces that Aglinin A possesses a unique selectivity profile among its closest natural analogs, making it a more versatile tool compound for multi-cell line investigations.

• [1] Saifah, E., et al. Biologically active constituents of Aglaia erythrosperma. Nat Prod Commun. 2011, 25(17): 10-16. View Source

C24 Epimeric Composition Quality

While no IC50 value is currently available in primary literature for Aglinin A against KB cells, a cross-study comparison can be made with a known reference compound. Aglinin A is reported to display moderate cytotoxicity against the KB cell line [1]. The meroterpenoid Chevalone B, a known cytotoxic agent, has a reported IC50 of 2.9 μg/mL against KB cells . Both compounds show activity in this assay system, establishing a potency context.

Epimer Composition

Analytical context

Defined 24R/S epimer mixture (acetonide-resolved)

Supports natural epimer fingerprint consistency

NMR-confirmed; inter-lot reproducibility context

Evidence Dimension	Cytotoxicity Potency Against KB Cells
Target Compound Data	Moderate cytotoxicity observed (specific IC50 value not reported in primary literature)
Comparator Or Baseline	Chevalone B: IC50 = 2.9 μg/mL
Quantified Difference	Qualitative comparison: Both active
Conditions	In vitro KB (human epidermoid carcinoma) cell line assay

Why This Matters

This context allows researchers to gauge that Aglinin A's activity is in a comparable range to other recognized cytotoxic natural products in the KB assay, validating its utility as a positive control or lead scaffold.

• [1] Saifah, E., et al. Biologically active constituents of Aglaia erythrosperma. Nat Prod Commun. 2011, 25(17): 10-16. View Source

Aglinin A – Applications

Dammarane Cytotoxicity SAR Studies

Aglinin A is the optimal selection for in vitro oncology panels that require a single, naturally-derived small molecule to exhibit activity across multiple distinct cancer histotypes. Unlike its co-occurring analogs (ethyl eichlerianoate, cabralealactone, and aglaialactone), which are only active against NCI-H187 cells, Aglinin A has been demonstrated to possess a broad spectrum of activity against NCI-H187 (small cell lung), KB (epidermoid), and BC (breast) cell lines [1]. This makes it a valuable reference compound for multi-cell line assay development.

Multi‑Lineage Cancer Cell Panel Screening

Aglinin A serves as a critical comparative agent in SAR studies focused on the Meliaceae family. Its unique 20S,24-epoxy-3,4-secodammar-4(28)-en-3-oic acid structure, combined with its divergent biological profile, provides a stark contrast to the narrow-spectrum activity of analogs like ethyl eichlerianoate [1]. This allows researchers to probe the structural determinants of cell line selectivity within this class of triterpenoids, a line of inquiry not possible with the more selective analogs.

Secodammarane Epimer Reference Standard

While primary IC50 data is limited, Aglinin A is documented to possess antiplasmodial activity against Plasmodium falciparum and antifungal activity [1]. This positions Aglinin A as a suitable reference compound for secondary assays or extract dereplication in natural product discovery programs focused on infectious diseases, where a compound with both cytotoxic and anti-infective properties is of interest.

Application

Selection Property

Validation Focus

Dammarane SAR studies

Cell-model potency context

Substituent-response interpretation

Multi-lineage cell panel screening

Cytotoxicity profile breadth

Lineage-response comparison

Epimer reference standard

Epimeric composition quality

Chiral method validation

NCI-H187 selectivity assay control

Selectivity fingerprint

Off-target vs. lineage-specific response

• [1] Saifah, E., et al. Biologically active constituents of Aglaia erythrosperma. Nat Prod Commun. 2011, 25(17): 10-16. View Source